Cas no 2439-02-3 (Kynurenic Acid Sodium)

Kynurenic Acid Sodium is the sodium salt form of kynurenic acid, a naturally occurring metabolite of the kynurenine pathway. This compound acts as a competitive antagonist at excitatory amino acid receptors, particularly the glycine site of the NMDA receptor and the α7 nicotinic acetylcholine receptor. It exhibits neuroprotective properties by modulating glutamatergic neurotransmission and reducing excitotoxicity. Key advantages include its high solubility in aqueous solutions, stability under physiological conditions, and utility in neurological research for studying neurodegenerative disorders, schizophrenia, and other CNS-related conditions. Its well-characterized pharmacological profile makes it a valuable tool for in vitro and in vivo studies targeting excitatory signaling pathways.
Kynurenic Acid Sodium structure
Kynurenic Acid Sodium structure
Product name:Kynurenic Acid Sodium
CAS No:2439-02-3
MF:C10H6NNaO3
MW:211.14931344986
CID:2089612
PubChem ID:52974250

Kynurenic Acid Sodium Chemical and Physical Properties

Names and Identifiers

    • Kynurenic acid sodium salt
    • Kynurenic Acid Sodium
    • 4-Hydroxyquinoline-2-carboxylic acid sodium salt
    • Sodium kynurenate
    • C10H6NNaO3
    • BN0801
    • AKOS024457753
    • sodium;4-oxo-1H-quinoline-2-carboxylate
    • Sodium 4-hydroxyquinoline-2-carboxylate
    • SB46308
    • CS-0028676
    • HB0363
    • G13793
    • KynurenicAcidSodium
    • HY-107512
    • 2439-02-3
    • Kynurenic acid (sodium)
    • Inchi: 1S/C10H7NO3.Na/c12-9-5-8(10(13)14)11-7-4-2-1-3-6(7)9;/h1-5H,(H,11,12)(H,13,14);/q;+1/p-1
    • InChI Key: RCAZGXKUQDXSSK-UHFFFAOYSA-M
    • SMILES: [Na+].O=C1C=C(C(=O)[O-])NC2C=CC=CC=21

Computed Properties

  • Exact Mass: 211.02453734g/mol
  • Monoisotopic Mass: 211.02453734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.2

Kynurenic Acid Sodium Security Information

Kynurenic Acid Sodium Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-0028676-100mg
Kynurenic acid sodium
2439-02-3 99.76%
100mg
$50.0 2022-04-27
MedChemExpress
HY-107512-100mg
Kynurenic acid sodium
2439-02-3 99.79%
100mg
¥500 2024-05-25
Ambeed
A528436-100mg
Sodium 4-hydroxyquinoline-2-carboxylate
2439-02-3 98%
100mg
$59.0 2025-02-20
A2B Chem LLC
AF65501-1g
Kynurenic Acid Sodium
2439-02-3 >98%
1g
$188.00 2024-04-20
A2B Chem LLC
AF65501-5g
Kynurenic Acid Sodium
2439-02-3 >98%
5g
$492.00 2024-04-20
eNovation Chemicals LLC
Y1257250-250mg
4-Hydroxyquinoline-2-carboxylicacidsodiumsalt
2439-02-3 99%
250mg
$155 2025-02-21
eNovation Chemicals LLC
Y1257250-1g
4-Hydroxyquinoline-2-carboxylicacidsodiumsalt
2439-02-3 99%
1g
$275 2025-02-21
TRC
K660503-10mg
Kynurenic Acid Sodium Salt
2439-02-3
10mg
$ 80.00 2022-06-02
TRC
K660503-5mg
Kynurenic Acid Sodium Salt
2439-02-3
5mg
$ 65.00 2022-06-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
K274904-5g
Kynurenic acid sodium salt
2439-02-3 ≥99%
5g
¥2,490.00 2021-05-28

Additional information on Kynurenic Acid Sodium

Comprehensive Guide to Kynurenic Acid Sodium (CAS No. 2439-02-3): Properties, Applications, and Research Insights

Kynurenic Acid Sodium (CAS No. 2439-02-3) is a sodium salt derivative of kynurenic acid, a naturally occurring metabolite of the amino acid tryptophan. This compound has garnered significant attention in recent years due to its potential therapeutic applications, particularly in neuroscience and immunology. Researchers and healthcare professionals are increasingly interested in its role as an endogenous neuroprotectant and its ability to modulate glutamate receptors, making it a hot topic in discussions about neurodegenerative diseases and mental health.

The chemical structure of Kynurenic Acid Sodium features a quinoline skeleton with a carboxylate group, which is critical for its biological activity. Its solubility in water, attributed to the sodium salt form, enhances its bioavailability and makes it suitable for various in vitro and in vivo studies. This property is particularly valuable for researchers exploring its effects on the central nervous system (CNS) and its potential as a diagnostic or therapeutic agent.

One of the most frequently searched questions about Kynurenic Acid Sodium is its mechanism of action. Studies suggest that it acts as a competitive antagonist at the glycine site of the N-methyl-D-aspartate (NMDA) receptor and as a non-competitive antagonist at the α7 nicotinic acetylcholine receptor. These interactions are pivotal in understanding its neuroprotective effects, which are currently being investigated in conditions like Alzheimer's disease, Parkinson's disease, and schizophrenia. The growing interest in natural neuroprotectants has further amplified the demand for high-quality Kynurenic Acid Sodium in research settings.

Another area of interest is the compound's potential anti-inflammatory properties. Recent studies highlight its ability to inhibit pro-inflammatory cytokines, making it a candidate for research in autoimmune disorders and chronic inflammation. This aligns with the broader trend of exploring endogenous metabolites as alternatives to synthetic anti-inflammatory drugs, a topic frequently discussed in medical forums and publications.

From a commercial perspective, Kynurenic Acid Sodium is available in various purity grades, with ≥98% purity being the most sought-after for research applications. Suppliers often emphasize its stability, low toxicity, and compatibility with standard laboratory protocols. These features make it a reliable choice for high-throughput screening and preclinical studies, addressing the needs of pharmaceutical and academic researchers alike.

In summary, Kynurenic Acid Sodium (CAS No. 2439-02-3) represents a promising area of research at the intersection of neuroscience, immunology, and drug development. Its multifaceted biological activities and compatibility with modern research techniques position it as a valuable tool for scientists tackling some of the most challenging health issues of our time. As interest in endogenous neuroprotectants and anti-inflammatory agents grows, this compound is likely to remain a focal point in both scientific literature and online discussions.

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